(3S)-3-amino-3-(6-chloropyridin-2-yl)propanoic acid hydrochloride

Specification

• CAS No.: 2059911-97-4
• Molecular Formula: C8H10Cl2N2O2
• Molecular Weight: 237.08 g/mol
• IUPAC Name: (3S)-3-amino-3-(6-chloropyridin-2-yl)propanoic acid;hydrochloride
• Standard InChI: InChI=1S/C8H9ClN2O2.ClH/c9-7-3-1-2-6(11-7)5(10)4-8(12)13;/h1-3,5H,4,10H2,(H,12,13);1H/t5-;/m0./s1
• Standard InChI Key: AGOJMAPVJLPJHA-JEDNCBNOSA-N
• Isomeric SMILES: C1=CC(=NC(=C1)Cl)[C@H](CC(=O)O)N.Cl
• SMILES: C1=CC(=NC(=C1)Cl)C(CC(=O)O)N.Cl
• Canonical SMILES: C1=CC(=NC(=C1)Cl)C(CC(=O)O)N.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Structure and Composition

(3S)-3-amino-3-(6-chloropyridin-2-yl)propanoic acid hydrochloride features a distinctive molecular structure that combines several functional groups. The compound contains a pyridine ring with a chlorine substituent at the 6-position, an amino group, and a propanoic acid moiety. The "3S" designation in the name refers to the stereochemistry at the 3-position, indicating a specific three-dimensional arrangement of atoms that is critical to its chemical behavior and potential biological activity.

The molecule has a chemical formula of C₈H₁₀Cl₂N₂O₂, with a molecular weight of 237.08 g/mol. The structure can be represented using various chemical identifiers, which are essential for accurate database searches and compound identification in research contexts.

Chemical Identifiers and Nomenclature

The compound is registered with several important chemical identifiers that facilitate its recognition in scientific databases and literature. The table below summarizes these key identifiers:

Identifier Type	Value
Chemical Formula	C₈H₁₀Cl₂N₂O₂
Molecular Weight	237.08 g/mol
MDL Number	MFCD30502224
PubChem CID	134690836
IUPAC Name	(3S)-3-amino-3-(6-chloropyridin-2-yl)propanoic acid; hydrochloride
Standard InChI	InChI=1S/C8H9ClN2O2.ClH/c9-7-3-1-2-6(11-7)5(10)4-8(12)13;/h1-3,5H,4,10H2,(H,12,13);1H/t5-;/m0./s1
InChI Key	AGOJMAPVJLPJHA-JEDNCBNOSA-N
SMILES Notation	C1=CC(=NC(=C1)Cl)C(CC(=O)O)N.Cl

Physical and Chemical Properties

Appearance and Physical State

(3S)-3-amino-3-(6-chloropyridin-2-yl)propanoic acid hydrochloride typically appears as a powder at room temperature. The physical state of this compound is important to consider for handling, storage, and formulation in various research applications.

Industrial and Research Applications

Life Science Applications

(3S)-3-amino-3-(6-chloropyridin-2-yl)propanoic acid hydrochloride is classified as a life science product, suggesting potential applications in biological research and pharmaceutical development. The compound's amino acid structure with a chloropyridine moiety makes it potentially valuable for studies involving protein interactions, enzyme inhibition, or as a building block in the synthesis of more complex biomolecules.

American Elements supplies this compound in various volumes including bulk quantities and can produce it to customer specifications, indicating its relevance in industrial and research settings that require specific material properties.

Quality Specifications and Grades

The compound can be manufactured to meet various quality specifications, including:

• High and ultra-high purity forms (99%, 99.9%, 99.99%, 99.999%, and higher)

• Military Specification (Mil Spec) grade

• American Chemical Society (ACS) grade

• Reagent and Technical grades

• Pharmaceutical grade

• Optical, Semiconductor, and Electronics grades

This range of quality specifications enables researchers to select the appropriate grade for their specific application, whether it involves fundamental research, pharmaceutical development, or specialized industrial processes.

Packaging and Supply Specifications

Research and Sample Packaging

For research applications and smaller-scale usage, the compound may be packaged differently, particularly if it is hygroscopic, oxidizing, or otherwise air-sensitive. These specialized packaging considerations ensure that the compound maintains its purity and chemical integrity until it is used in the laboratory setting.